![molecular formula C13H22Cl2N2 B6183044 (2-aminoethyl)[(2,3-dihydro-1H-inden-5-yl)methyl]methylamine dihydrochloride CAS No. 2624139-55-3](/img/no-structure.png)
(2-aminoethyl)[(2,3-dihydro-1H-inden-5-yl)methyl]methylamine dihydrochloride
Description
Future Directions
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properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (2-aminoethyl)[(2,3-dihydro-1H-inden-5-yl)methyl]methylamine dihydrochloride involves the reaction of 2,3-dihydro-1H-indene with 2-aminoethyl chloride followed by reduction and quaternization with hydrochloric acid.", "Starting Materials": [ "2,3-dihydro-1H-indene", "2-aminoethyl chloride", "Sodium borohydride", "Hydrochloric acid" ], "Reaction": [ "Step 1: 2,3-dihydro-1H-indene is reacted with 2-aminoethyl chloride in the presence of a base such as sodium hydroxide to form (2-aminoethyl)(2,3-dihydro-1H-inden-5-yl)methanol.", "Step 2: The resulting product from step 1 is then reduced with sodium borohydride to form (2-aminoethyl)[(2,3-dihydro-1H-inden-5-yl)methyl]methanol.", "Step 3: The final step involves quaternization of the amine group with hydrochloric acid to form (2-aminoethyl)[(2,3-dihydro-1H-inden-5-yl)methyl]methylamine dihydrochloride." ] } | |
CAS RN |
2624139-55-3 |
Product Name |
(2-aminoethyl)[(2,3-dihydro-1H-inden-5-yl)methyl]methylamine dihydrochloride |
Molecular Formula |
C13H22Cl2N2 |
Molecular Weight |
277.2 |
Purity |
95 |
Origin of Product |
United States |
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